Cas no 59115-82-1 (2-Butanone, 3-(4-methylphenyl)-)
59115-82-1 structure
Product Name:2-Butanone, 3-(4-methylphenyl)-
CAS No:59115-82-1
MF:C11H14O
MW:162.228263378143
CID:339799
PubChem ID:12751067
Update Time:2025-04-19
2-Butanone, 3-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone, 3-(4-methylphenyl)-
- 3-(4-methylphenyl)butan-2-one
- AKOS015782219
- 3-(p-Tolyl)butan-2-one
- 59115-82-1
- DTXSID60508890
- SCHEMBL10890434
-
- Inchi: 1S/C11H14O/c1-8-4-6-11(7-5-8)9(2)10(3)12/h4-7,9H,1-3H3
- InChI Key: LVHKNIUWZMJFCW-UHFFFAOYSA-N
- SMILES: O=C(C)C(C)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 162.10452
- Monoisotopic Mass: 162.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2-Butanone, 3-(4-methylphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1668996-1g |
3-(P-tolyl)butan-2-one |
59115-82-1 | 98% | 1g |
¥9574.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1668996-5g |
3-(P-tolyl)butan-2-one |
59115-82-1 | 98% | 5g |
¥21746.00 | 2024-05-07 |
2-Butanone, 3-(4-methylphenyl)- Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
59115-82-1 (2-Butanone, 3-(4-methylphenyl)-) Related Products
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- 1444-65-1(2-phenylcyclohexan-1-one)
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- 38861-78-8(4-Isobutylacetophenone)
- 2893-05-2(1-Phenyl-3-methyl-2-butanone)
- 14996-78-2(2-phenylcycloheptan-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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